Cas no 1208814-03-2 (N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1208814-03-2
• MF: C₂₃H₃₃N₃O₃S
• MW: 431.591424703598
• CID: 6472489
• PubChem ID: 45567709
• Update Time: 2025-05-20

N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide
• N-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide
• N-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide
• AKOS024521099
• F5832-7595
• 1208814-03-2
• N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-2-(4-methoxyphenyl)ethanesulfonamide

• Inchi： 1S/C23H33N3O3S/c1-25(2)21-10-8-20(9-11-21)23(26-15-4-5-16-26)18-24-30(27,28)17-14-19-6-12-22(29-3)13-7-19/h6-13,23-24H,4-5,14-18H2,1-3H3
• InChI Key： XCOOCISZXBVLEG-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CC=1)OC)(NCC(C1C=CC(=CC=1)N(C)C)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 431.22426310g/mol
• Monoisotopic Mass: 431.22426310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.3Ų

Additional information on N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide

Comprehensive Analysis of N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS No. 1208814-03-2)

In the realm of organic chemistry and pharmaceutical research, N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS No. 1208814-03-2) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the class of sulfonamide derivatives, which are widely explored for their bioactive properties. Researchers and industry professionals frequently search for terms like "sulfonamide synthesis," "dimethylamino phenyl derivatives," and "pyrrolidinyl ethyl sulfonamides" to uncover its synthesis pathways and functional roles.

The molecular structure of CAS No. 1208814-03-2 combines a dimethylamino phenyl moiety with a pyrrolidinyl ethyl group and a methoxyphenyl ethane sulfonamide tail, creating a versatile scaffold. This design is particularly relevant in drug discovery, where such frameworks are investigated for their interactions with biological targets. Searches for "sulfonamide drug candidates" or "neuroactive sulfonamides" often lead to discussions about this compound, reflecting its relevance in central nervous system (CNS) research.

From a synthetic chemistry perspective, the preparation of N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide involves multi-step reactions, including amine alkylation, sulfonylation, and aromatic substitution. Laboratories focusing on "heterocyclic compound synthesis" or "high-yield sulfonamide routes" may find this compound’s methodology valuable. Its logP and solubility profiles are also critical for formulation scientists, as evidenced by frequent queries like "sulfonamide solubility enhancement."

In the context of current trends, the compound’s potential role in GPCR modulation (G-protein-coupled receptors) aligns with the growing interest in "targeted therapy for neurological disorders." Additionally, its methoxyphenyl component resonates with studies on "antioxidant-linked sulfonamides," a hot topic in oxidative stress research. The integration of AI-driven molecular docking tools has further propelled inquiries into its binding affinities, with search terms like "computational chemistry for sulfonamides" gaining traction.

Quality control and analytical characterization of CAS No. 1208814-03-2 rely on techniques such as HPLC, NMR, and mass spectrometry, addressing common questions like "how to validate sulfonamide purity." Regulatory compliance, particularly for non-hazardous research chemicals, is another focal point, with searches for "ISO-certified sulfonamide suppliers" reflecting market demands.

In summary, N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide represents a compelling case study in medicinal chemistry. Its structural complexity, coupled with emerging applications in neuroscience and computational drug design, ensures its place in contemporary scientific discourse. For researchers navigating "sulfonamide structure-activity relationships" or "small molecule CNS agents," this compound offers a rich avenue for exploration.